2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid, 95%
Overview
Description
2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid (CFMBA) is an organic compound with a molecular formula of C10H7ClFO2. It is a white crystalline solid that is soluble in organic solvents and insoluble in water. CFMBA has a melting point of 162-164 °C and a boiling point of 246-247 °C. CFMBA has a wide range of applications in organic synthesis, pharmaceuticals, and other industries.
Scientific Research Applications
2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid, 95% has been investigated for a variety of scientific research applications. It has been used as a substrate for the synthesis of a variety of organic compounds, such as 2-chloro-5-fluoro-4-methylbenzoyl chloride and 3-chloro-4-methylbenzoyl chloride. It has also been used as a reagent for the synthesis of 5-fluoro-2-chlorobenzamide, a compound with potential applications in the pharmaceutical industry. Additionally, 2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid, 95% has been used as a reagent for the synthesis of 5-fluoro-2-chlorobenzaldehyde, a compound with potential applications in the agrochemical industry.
Mechanism of Action
The mechanism of action of 2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid, 95% is not fully understood. However, it is believed that the compound undergoes a nucleophilic substitution reaction with the protons of the substrate, resulting in the formation of a substituted product. This reaction is catalyzed by the presence of a base, such as an alkali or alkaline earth metal.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid, 95% are not fully understood. However, it is believed that the compound may have a number of potential effects on the body, including effects on the cardiovascular system, the nervous system, the immune system, and the endocrine system.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid, 95% for lab experiments is its relative stability. Additionally, the compound is relatively non-toxic and can be easily handled in the laboratory. However, there are a few limitations to using 2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid, 95% in lab experiments. For example, the compound is not very soluble in water, so it must be dissolved in an organic solvent before it can be used. Additionally, the reaction of 2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid, 95% with the substrate can be slow, so the reaction must be carefully monitored to ensure the desired product is obtained.
Future Directions
There are a number of potential future directions for research involving 2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid, 95%. One potential direction is the development of new synthetic methods for the production of 2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid, 95% and related compounds. Additionally, further research into the biochemical and physiological effects of 2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid, 95% could lead to new applications for the compound in the pharmaceutical and agrochemical industries. Finally, further investigation into the mechanism of action of 2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid, 95% could lead to the development of more efficient synthetic methods for the production of the compound.
Synthesis Methods
2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid, 95% can be synthesized via a number of different routes. One method involves the reaction of 4-methylbenzoic acid with 2-chloro-5-fluorobenzoyl chloride in an aprotic solvent, such as acetonitrile. This reaction yields 2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid, 95% as the major product, along with some byproducts. Other methods of synthesis include the reaction of 4-methylbenzoic acid with 2-chloro-5-fluorobenzoyl bromide, or the reaction of 4-methylbenzoic acid with 2-chloro-5-fluorobenzoyl fluoride.
properties
IUPAC Name |
2-chloro-5-(3-fluoro-4-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClFO2/c1-8-2-3-10(7-13(8)16)9-4-5-12(15)11(6-9)14(17)18/h2-7H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URSSWRKLBFANCR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CC(=C(C=C2)Cl)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClFO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40689292 |
Source
|
| Record name | 4-Chloro-3'-fluoro-4'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40689292 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261939-42-7 |
Source
|
| Record name | 4-Chloro-3'-fluoro-4'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40689292 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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